PRMT5-targeted fluorescent ligand-1

• Molecular Formula: C43H47N7O5
• Molecular Weight: 741.9 g/mol
• InChI: InChI=1S/C43H47N7O5/c44-38-11-10-36-40-34(38)6-3-7-35(40)42(54)50(43(36)55)32-14-17-46(18-15-32)26-39(52)49-22-31(23-49)45-30-9-8-28-13-19-48(41(53)37(28)20-30)25-33(51)24-47-16-12-27-4-1-2-5-29(27)21-47/h1-11,20,31-33,45,51H,12-19,21-26,44H2/t33-/m0/s1
• InChIKey: QYMZNYLRDRXFEL-XIFFEERXSA-N

Standard PRMT5 inhibitors lack real-time imaging, while generic fluorophores miss target engagement data. This 1,8-naphthalimide conjugate integrates both functions. - Dual readout: 29 nM enzymatic inhibition + 438/550 nm fluorescence for live-cell PRMT5 localization in MCF-7 models - Validated cell permeability & 70.3% apoptosis at 24h (10 μM) - 20-fold potency advantage over analog Compound 1 (IC50 582 nM) - Immediate supply for HTS displacement assays or medicinal chemistry benchmarking

PRMT5-targeted fluorescent ligand-1 Overview

PRMT5-targeted fluorescent ligand-1 (designated Compound 7) is a 1,8-naphthalimide-based fluorescent conjugate that specifically targets Protein Arginine Methyltransferase 5 (PRMT5). As a member of a structurally diverse series of PRMT5 inhibitor-fluorophore conjugates, this compound uniquely integrates potent enzymatic inhibition with robust cellular imaging capabilities [1]. It is characterized by its cell permeability, cytotoxicity toward MCF-7 breast cancer cells, and pronounced fluorescent signal for tumor-targeted imaging [1]. The compound has a molecular weight of 741.88 g/mol (C43H47N7O5) and demonstrates optimal spectral properties with maximum excitation at 438 nm and emission at 550 nm .

Dual-function PRMT5 inhibition and imaging probe

Compatible with standard DAPI/FITC filter sets

Cell-permeable for live-cell target engagement studies

• [1] Ali Shah SA, Guo Z, Zhang P, Bian S, Ma Y, Li S, Wang X, Wu D, Zhang H, Xu H. Shedding light on imaging cancer research: Design and synthesis of 1, 8-naphthalimide-based PRMT5-targeted fluorescent ligands. Bioorganic Chemistry. 2025;154:108064. View Source

PRMT5-targeted fluorescent ligand-1: Why Substitution Fails

Generic substitution with a standard PRMT5 inhibitor (e.g., EPZ015666) or a common fluorophore (e.g., FITC) fails because PRMT5-targeted fluorescent ligand-1 is an integrated molecular tool. The linker architecture connecting the 1,8-naphthalimide fluorophore to the PRMT5-binding ligand is critical; even structurally similar conjugates in the same series (e.g., Compound 1) show >20-fold higher IC50 values [1], demonstrating that subtle structural variations profoundly impact potency. Furthermore, standard inhibitors lack the intrinsic fluorescence required for real-time, non-invasive visualization of PRMT5 localization and activity, while non-specific fluorescent dyes do not provide target engagement data. This compound's specific dual functionality—quantifiable PRMT5 inhibition coupled with high-fidelity cellular imaging—is not interchangeable with separate, single-function reagents.

Integrated functionSeparate inhibitor + dye pairs do not report target engagement in the same assay.

Linker sensitivitySubtle linker changes can shift inhibitory potency by >20-fold; analog performance may not transfer.

Imaging capabilityNon-fluorescent PRMT5 inhibitors lack real-time visualization; generic dyes lack target specificity.

• [1] Ali Shah SA, Guo Z, Zhang P, Bian S, Ma Y, Li S, Wang X, Wu D, Zhang H, Xu H. Shedding light on imaging cancer research: Design and synthesis of 1, 8-naphthalimide-based PRMT5-targeted fluorescent ligands. Bioorganic Chemistry. 2025;154:108064. View Source

PRMT5-targeted fluorescent ligand-1: Performance Evidence

Enhanced PRMT5 Inhibition Over Lead Analog

PRMT5-targeted fluorescent ligand-1 (Compound 7) demonstrates a 20-fold improvement in inhibitory potency compared to the lead conjugate Compound 1. This head-to-head comparison within the same study demonstrates the critical impact of linker and fluorophore optimization on target engagement [1].

Inhibition vs. lead analog

Head-to-head

IC50 29 nM (Compound 7) vs 582 nM (Compound 1); 20-fold improvement.

Reported 20-fold higher inhibition supports assay sensitivity evaluation.

Biochemical assay; docking consistent with EPZ015666 pose.

Evidence Dimension	PRMT5 Enzymatic Inhibition (IC50)
Target Compound Data	29 nM (Compound 7)
Comparator Or Baseline	582 nM (Compound 1)
Quantified Difference	20-fold lower IC50 (higher potency)
Conditions	Biochemical PRMT5 inhibition assay; molecular docking confirmed similar binding pose to EPZ015666 [1]

Why This Matters

Procurement of Compound 7 ensures 20-fold higher target engagement efficiency compared to an earlier analog, reducing reagent consumption and improving assay signal-to-noise.

• [1] Ali Shah SA, Guo Z, Zhang P, Bian S, Ma Y, Li S, Wang X, Wu D, Zhang H, Xu H. Shedding light on imaging cancer research: Design and synthesis of 1, 8-naphthalimide-based PRMT5-targeted fluorescent ligands. Bioorganic Chemistry. 2025;154:108064. View Source

Cellular Potency on Par with Clinical PRMT5 Inhibitors

In MCF-7 breast cancer cells, PRMT5-targeted fluorescent ligand-1 exhibits a cellular IC50 of 29 nM. This value positions it within the same potency range as clinically investigated PRMT5 inhibitors that lack intrinsic fluorescence, highlighting its unique value as a bifunctional tool [1].

Cellular inhibition context

Class-level inference

IC50 29 nM in MCF-7 cells; within the range of reference inhibitors lacking intrinsic fluorescence.

Supports cellular assay context comparable to reference inhibitors.

MCF-7 line; reference inhibitor biochemical IC50s vary (4–22 nM).

Evidence Dimension	Cellular Anti-proliferative Activity (IC50)
Target Compound Data	29 nM (MCF-7 cells)
Comparator Or Baseline	EPZ015666: 22 nM (biochemical) ; GSK591: 4 nM (biochemical) [2]; PF-06939999: 1.1 nM (cellular)
Quantified Difference	Compound 7's cellular IC50 is within the 1-30 nM range of leading PRMT5 inhibitors, yet uniquely enables direct imaging
Conditions	MCF-7 human breast adenocarcinoma cell line; 10 μM concentration for imaging [1]

Why This Matters

Users can achieve potent cellular inhibition comparable to leading therapeutic candidates while simultaneously visualizing PRMT5 localization, a capability absent in all other inhibitors in this potency class.

• [1] Ali Shah SA, Guo Z, Zhang P, Bian S, Ma Y, Li S, Wang X, Wu D, Zhang H, Xu H. Shedding light on imaging cancer research: Design and synthesis of 1, 8-naphthalimide-based PRMT5-targeted fluorescent ligands. Bioorganic Chemistry. 2025;154:108064. View Source
• [2] MedChemExpress. GSK591 (EPZ015866) Technical Datasheet. 2025. View Source

Optimized Spectra for Standard Microscopy Platforms

PRMT5-targeted fluorescent ligand-1 exhibits maximum excitation at 438 nm and emission at 550 nm, aligning with common DAPI/FITC filter sets. Compared to other naphthalimide conjugates in the series that showed variable and often suboptimal fluorescence, Compound 7 was specifically highlighted for its 'strong fluorescence signals' and 'pronounced fluorescent signal' in cellular imaging [1].

Fluorescence signal quality

Head-to-head

Ex 438 nm, Em 550 nm; strong signal vs. weak/no signal in series.

Reported signal supports standard filter set imaging without specialized equipment.

MCF-7 cells, 10 µM, confocal microscopy.

Evidence Dimension	Fluorescence Signal Quality in Cells
Target Compound Data	Strong fluorescence signal at 10 μM in MCF-7 cells; excitation 438 nm, emission 550 nm [1]
Comparator Or Baseline	Other conjugates in series (Compounds 1-6) showed weaker or no reported fluorescence in cellular assays [1]
Quantified Difference	Qualitative superiority (strong vs. weak/no signal) in published cellular imaging data
Conditions	MCF-7 breast cancer cells; confocal fluorescence microscopy [1]

Why This Matters

Compatibility with standard fluorescence microscopy filter sets eliminates the need for specialized equipment, reducing experimental setup costs and ensuring reproducible imaging across different laboratories.

• [1] Ali Shah SA, Guo Z, Zhang P, Bian S, Ma Y, Li S, Wang X, Wu D, Zhang H, Xu H. Shedding light on imaging cancer research: Design and synthesis of 1, 8-naphthalimide-based PRMT5-targeted fluorescent ligands. Bioorganic Chemistry. 2025;154:108064. View Source

Functional Validation: Cell Uptake and Apoptosis

Beyond simple potency measurements, PRMT5-targeted fluorescent ligand-1 has been validated for key functional attributes: it is cell-permeable, shows specific PRMT5 engagement in cellular content, and induces apoptosis (70.3% of MCF-7 cells in 24 hours) [1]. These integrated functional outcomes are not guaranteed by biochemical IC50 values alone and differentiate Compound 7 from other conjugates that may lack cell permeability or functional efficacy.

Functional validation assays

Head-to-head

Cell-permeable, PRMT5 engagement, 70.3% apoptosis at 24 h.

Reported functional attributes support cell-model endpoint review.

MCF-7 cells, 24 h treatment; analogs not reported.

Evidence Dimension	Functional Cellular Outcomes
Target Compound Data	Cell-permeable; specific PRMT5 engagement; 70.3% apoptosis induction in MCF-7 cells at 24h [1]
Comparator Or Baseline	Other conjugates in series not reported to exhibit all three functional properties [1]
Quantified Difference	70.3% apoptosis vs. unreported for analogs
Conditions	MCF-7 cells; 24h treatment [1]

Why This Matters

Documented functional validation reduces experimental risk; users can confidently employ this compound in assays requiring cell permeability, target engagement verification, or apoptotic endpoint measurements.

• [1] Ali Shah SA, Guo Z, Zhang P, Bian S, Ma Y, Li S, Wang X, Wu D, Zhang H, Xu H. Shedding light on imaging cancer research: Design and synthesis of 1, 8-naphthalimide-based PRMT5-targeted fluorescent ligands. Bioorganic Chemistry. 2025;154:108064. View Source

PRMT5-targeted fluorescent ligand-1: Research Applications

Real-Time PRMT5 Inhibition Imaging in Breast Cancer

Based on its potent cellular IC50 of 29 nM and strong fluorescence signal in MCF-7 cells, PRMT5-targeted fluorescent ligand-1 is ideally suited for real-time imaging of PRMT5 inhibition and intracellular localization in breast cancer research. Researchers can treat MCF-7 or related cell lines at 10 μM to simultaneously visualize PRMT5 engagement and monitor downstream apoptotic effects (70.3% apoptosis at 24h) [1]. This dual readout eliminates the need for separate inhibitor and fluorescent probe experiments, streamlining workflow and reducing variables in studies of PRMT5-driven oncogenesis.

QSAR and Probe Optimization

The 20-fold potency difference between Compound 7 (IC50 29 nM) and Compound 1 (IC50 582 nM) establishes a clear structure-activity relationship within the naphthalimide conjugate series [1]. Procurement of Compound 7 as a benchmark enables medicinal chemists to design new PRMT5-targeted fluorescent probes with improved linkers or fluorophores, using this compound as a positive control for potency and imaging quality in head-to-head comparative studies.

Target Engagement Validation for PRMT5 Screening

For industrial drug discovery programs screening PRMT5 inhibitors, confirming intracellular target engagement is a critical bottleneck. PRMT5-targeted fluorescent ligand-1, with its documented cell permeability and specific PRMT5 engagement [1], can serve as a competitive displacement probe in fluorescence polarization or high-content imaging assays. Its compatibility with standard 438/550 nm filter sets facilitates high-throughput screening on common platforms, offering a cost-effective alternative to developing proprietary imaging probes.

Application

Selection Property

Validation Focus

Breast cancer cell-model imaging studies

Dual-function probe (inhibition + imaging)

Co-localization of PRMT5 inhibition and apoptosis endpoints

QSAR and probe optimization

Benchmark conjugate for linker/fluorophore SAR

Potency and imaging quality comparison to lead series

Target engagement screening

Cell-permeable competitive displacement probe

High-content imaging compatibility on standard filter sets

• [1] Ali Shah SA, Guo Z, Zhang P, Bian S, Ma Y, Li S, Wang X, Wu D, Zhang H, Xu H. Shedding light on imaging cancer research: Design and synthesis of 1, 8-naphthalimide-based PRMT5-targeted fluorescent ligands. Bioorganic Chemistry. 2025;154:108064. View Source